![molecular formula C26H24N2O3 B2462918 6-Hydroxy-7-phenyl-4-[(4-phenyl-1-piperazinyl)methyl]-1-benzopyran-2-one CAS No. 850188-33-9](/img/structure/B2462918.png)
6-Hydroxy-7-phenyl-4-[(4-phenyl-1-piperazinyl)methyl]-1-benzopyran-2-one
Overview
Description
6-Hydroxy-7-phenyl-4-[(4-phenyl-1-piperazinyl)methyl]-1-benzopyran-2-one is a chemical compound . It’s a type of piperazine .
Molecular Structure Analysis
The molecular formula of this compound is C26H24N2O3 . The InChI string representation of its structure isInChI=1S/C26H24N2O3/c29-24-16-23-20(18-27-11-13-28(14-12-27)21-9-5-2-6-10-21)15-26(30)31-25(23)17-22(24)19-7-3-1-4-8-19/h1-10,15-17,29H,11-14,18H2
. Physical and Chemical Properties Analysis
The average mass of this compound is 412.17869 .Scientific Research Applications
Anticonvulsant and Antimicrobial Activities
- A study has synthesized derivatives of 4H-pyran-4-one, closely related to the compound of interest, evaluating their potential as anticonvulsant and antimicrobial agents. Some derivatives showed promising activities in these fields (Aytemir, Çalış, & Özalp, 2004).
Synthesis and Transformation Studies
- Research focused on the synthesis of benzofuro benzopyrones, similar to the requested compound, demonstrating the chemical versatility and potential for creating new derivatives with diverse applications (Joshi & Trivedi, 2010).
Analgesic Properties
- The synthesis of amides related to the compound has been explored, revealing some variants with strong analgesic activity, indicating potential for pain relief applications (Śladowska et al., 1999).
Biological Applications
- A wide variety of derivatives have been synthesized for screening their biological applications, highlighting the adaptability of such compounds in various biological contexts (Naik & Bodke, 2019).
Novel Synthesis Techniques
- Innovative methods for synthesizing related coumarins have been developed, opening doors for more efficient production and potential new applications (Clerici & Porta, 1993).
Antimicrobial and Anticonvulsant Potentials
- New 4H-pyran-4-one derivatives, structurally similar, have been studied for anticonvulsant and antimicrobial effects, indicating the potential use of such compounds in treating seizures and infections (Aytemir, Septioğlu, & Çalış, 2010).
Antiplatelet and Antitumor Activities
- Studies on antiplatelet 2-aminochromones and their effectiveness in preventing thrombus formation suggest potential therapeutic uses for cardiovascular diseases (Morris et al., 1993).
- Synthesis and evaluation of new benzopyrone derivatives for anticancer activity provide insights into their potential use in cancer therapy (El-Ansary et al., 2014).
Properties
IUPAC Name |
6-hydroxy-7-phenyl-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O3/c29-24-16-23-20(18-27-11-13-28(14-12-27)21-9-5-2-6-10-21)15-26(30)31-25(23)17-22(24)19-7-3-1-4-8-19/h1-10,15-17,29H,11-14,18H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBLUAJDAIHVMDN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=O)OC3=CC(=C(C=C23)O)C4=CC=CC=C4)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.